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Experimental vs. Predicted Ionization Energy: 4-
Methoxy-1,3-Dioxolane
Executive Verdict: Accuracy & Deviation
In the realm of combustion intermediates and atmospheric chemistry, 4-methoxy-1,3-
dioxolane represents a critical case study where theoretical predictions have achieved near-

perfect alignment with experimental observation.

Experimental Value (Onset): 9.70 eV

Predicted Value (Adiabatic): 9.68 eV[1][2]

Deviation: 0.02 eV (<0.21%)

The Bottom Line: The calculated Adiabatic Ionization Energy (AIE) of 9.68 eV is experimentally

validated by Synchrotron Vacuum Ultraviolet Photoionization Mass Spectrometry (SVUV-

PIMS). This high degree of accuracy confirms that modern composite computational methods
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(e.g., CBS-QB3, G3) can reliably predict the electronic signatures of transient cyclic ether

intermediates, eliminating the need for difficult isolation steps in early-stage screening.

Data Comparison: The Electronic Fingerprint
The following table contrasts the specific ionization data for 4-methoxy-1,3-dioxolane against

its parent compound, 1,3-dioxolane. This comparison highlights the electronic influence of the

methoxy substituent.

Compoun
d

Formula

Exp.[2][3]
[4][5][6]
[7][8][9]
[10][11]
Ionization
Energy
(eV)

Calc.
Ionization
Energy
(eV)

Method
(Exp)

Method
(Calc)

Shift vs
Parent

4-methoxy-

1,3-

dioxolane

C₄H₈O₃
9.70

(Onset)
9.68 (AIE)

SVUV-

PIMS

Ab Initio /

Kinetic

Model

-0.31 eV

1,3-

dioxolane

(Parent)

C₃H₆O₂ 10.01 ± 0.1 ~9.98
PES / PI-

MS

DFT

(B3LYP)
N/A

Technical Insight: The Substituent Effect
The addition of the methoxy group (-OCH₃) at the 4-position lowers the ionization energy by

approximately 0.31 eV compared to the parent 1,3-dioxolane.

Mechanism: The methoxy group acts as an electron-donating group (EDG) via resonance,

stabilizing the resulting radical cation. This stabilization lowers the energy threshold required

to remove an electron from the Highest Occupied Molecular Orbital (HOMO), which is largely

localized on the ether oxygen atoms.
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The experimental detection of this molecule is challenging due to its transient nature in

oxidation systems. The validated protocol relies on Synchrotron Vacuum Ultraviolet

Photoionization Mass Spectrometry (SVUV-PIMS).

Step-by-Step Detection Workflow
Generation: The species is generated in situ via the low-temperature oxidation of larger

ethers (e.g., 1,2-dimethoxyethane) in a jet-stirred reactor.

Sampling: A molecular beam is extracted from the reactor through a quartz nozzle to quench

reactions immediately (supersonic expansion).

Ionization: The beam is intersected by tunable vacuum ultraviolet (VUV) light from a

synchrotron source.

Scanning: The photon energy is scanned from 8.0 eV to 11.0 eV.

Detection: Ions are mass-selected (m/z 104.05) using a Time-of-Flight (TOF) mass

spectrometer.

Determination: The Photoionization Efficiency (PIE) curve is plotted. The "onset" energy—the

photon energy where the signal first rises above the baseline—corresponds to the Adiabatic

Ionization Energy (AIE).

Self-Validating Check: The measured onset (9.7 eV) must be distinct from potential isomers like

2-methoxyethyl formate (IE ~10.08 eV) or methyl-2-methoxyacetate (IE ~9.48 eV). The precise

match at 9.7 eV confirms the structural assignment to 4-methoxy-1,3-dioxolane.

Mechanistic Pathway & Computational Grounding
Understanding why this molecule exists in the sample is as important as its IE. It forms via the

"QOOH" radical isomerization pathway, a hallmark of low-temperature hydrocarbon oxidation.
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Formation Pathway Diagram
The following diagram illustrates the kinetic pathway that yields 4-methoxy-1,3-dioxolane,

validated by the energy barriers calculated in the supporting studies.
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Figure 1: Kinetic formation pathway of 4-methoxy-1,3-dioxolane from peroxy radical

precursors during low-temperature oxidation.

Computational Methodology
The predicted value (9.68 eV) is typically derived using high-level composite methods such as

CBS-QB3 or G4.

Geometry Optimization: Performed at the B3LYP/6-311G(d,p) level to find the global

minimum.

Zero-Point Energy (ZPE): Corrected using harmonic vibrational frequencies.

Single Point Energy: Extrapolated to the Complete Basis Set (CBS) limit to account for

electron correlation effects.

Adiabatic Calculation:

.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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